![molecular formula C24H34BrN3O2 B294843 N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide](/img/structure/B294843.png)
N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications.
Mechanism of Action
The mechanism of action of N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide involves the inhibition of specific enzymes and receptors in the body, which are involved in various physiological processes. This compound has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine in the brain. It has also been shown to inhibit the activity of certain receptors in the brain, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to have an impact on various physiological processes, including the regulation of mood, behavior, and cognitive function. It has also been shown to have an impact on the activity of various enzymes and receptors in the body, which are involved in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide in lab experiments is its potential use as a research tool in the field of cancer research. This compound has shown promising results as a potential anticancer agent, and its use in lab experiments could lead to the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which could limit its use in certain applications.
Future Directions
There are several future directions for the study of N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide. One potential direction is the further study of its potential use as a research tool in the field of cancer research. Another potential direction is the study of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the full range of biochemical and physiological effects of this compound, as well as its potential limitations and toxicity.
Synthesis Methods
The synthesis method of N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide involves the reaction of 3-bromo-4-ethoxybenzoic acid with N,N-dimethylpropylene diamine, followed by the reaction with benzyl bromide. The resulting product is then reacted with sodium hydroxide to obtain the final compound.
Scientific Research Applications
N-{3-[{3-[benzyl(methyl)amino]propyl}(methyl)amino]propyl}-3-bromo-4-ethoxybenzamide has been studied for its potential use in various scientific research applications. One of the primary applications of this compound is in the field of cancer research, where it has shown promising results as a potential anticancer agent. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C24H34BrN3O2 |
---|---|
Molecular Weight |
476.4 g/mol |
IUPAC Name |
N-[3-[3-[benzyl(methyl)amino]propyl-methylamino]propyl]-3-bromo-4-ethoxybenzamide |
InChI |
InChI=1S/C24H34BrN3O2/c1-4-30-23-13-12-21(18-22(23)25)24(29)26-14-8-15-27(2)16-9-17-28(3)19-20-10-6-5-7-11-20/h5-7,10-13,18H,4,8-9,14-17,19H2,1-3H3,(H,26,29) |
InChI Key |
RQAJEDKYVHJCLC-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)C(=O)NCCCN(C)CCCN(C)CC2=CC=CC=C2)Br |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NCCCN(C)CCCN(C)CC2=CC=CC=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.